5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(3-fluoro-5-hydroxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H7FN2O2/c11-8-1-6(2-9(14)3-8)7-4-12-10(15)13-5-7/h1-5,14H,(H,12,13,15)
• InChI Key: FMBKZHKYTONJRL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)F)C2=CNC(=O)N=C2
• Molecular Formula: C10H7FN2O2
• DSSTOX Substance ID: DTXSID70686799
• Molecular Weight: 206.17 g/mol
• CAS RN: 1261965-32-5

Description

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% (5F-HPP-2H) is a fluorinated pyrimidine derivative that has recently been studied for its potential applications in scientific research, pharmaceuticals, and biochemistry. 5F-HPP-2H is a synthetic compound, and has been produced in a laboratory setting. It has a molecular weight of 230.2 g/mol and a melting point of approximately 200°C.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% is not yet fully understood. However, it is thought to inhibit the enzyme DHFR by forming a covalent bond between the fluorine atom and the enzyme's active site. This bond prevents the enzyme from catalyzing the reaction that produces tetrahydrofolate. Similarly, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% is thought to act as a substrate for tyrosinase by forming a covalent bond with the enzyme's active site.
Biochemical and Physiological Effects
The effects of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% on biochemical and physiological processes are not yet fully understood. However, it has been shown to inhibit the enzyme DHFR, which is involved in the biosynthesis of nucleic acids. Additionally, it has been studied as a substrate for the enzyme tyrosinase, which is involved in the production of melanin.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% for laboratory experiments is its ability to act as both an inhibitor and a substrate for enzymes. This makes it a useful tool for studying the activity of enzymes in a variety of biochemical and physiological processes. However, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% is a synthetic compound and is not found naturally in the body, so its effects in vivo are not yet known.

Future Directions

In the future, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% could be studied for its potential applications in pharmaceuticals and biochemistry. For example, it could be used as an inhibitor of DHFR to prevent the synthesis of nucleic acids. Additionally, it could be studied as a substrate for tyrosinase to control the production of melanin. Finally, it could be studied as a fluorescent probe for the detection of DNA and RNA.

Synthesis Methods

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% is synthesized through a multi-step process that involves the reaction of 5-fluoropyrimidine and 5-hydroxybenzyl alcohol in the presence of a base catalyst. This reaction yields a pyrimidine intermediate, which is then reacted with hydroxylamine to form the final product. The reaction is conducted in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Scientific Research Applications

5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% has a number of potential applications in scientific research. It has been studied as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of tetrahydrofolate, an essential cofactor in the biosynthesis of nucleic acids. 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% has also been used as a substrate for the enzyme tyrosinase, which is involved in the production of melanin. Additionally, 5-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential use as a fluorescent probe for the detection of DNA and RNA.